IMT007
Overview
Description
IMT007 is a Mtb growth inhibitor, inhibiting Mtb GlgB activity by interacting with its active site residues.
Scientific Research Applications
Imaging Mass Spectrometry: Drug Discovery and Biological Research
Imaging mass spectrometry (IMS), including techniques like MALDI-IMS, is pivotal in drug discovery and biological research. It allows for chemical imaging of a range of analytes directly from biological tissues, combining chemical and spatial information. This is instrumental in various stages of drug discovery, including target screening and studying drug distribution in cells and tissues (Rubakhin et al., 2005). Additionally, MALDI-IMS has emerged as a crucial tool for molecular histology, enabling the study of proteins and small molecules within biological systems (Walch et al., 2008).
Infrared Microspectroscopy in Plant Research
Infrared microspectroscopy (IMS) is also significant in plant growth and development studies. It allows for the analysis of plant development at a cellular level and helps in understanding the spatial distribution of functional groups in plant tissues. This is particularly useful in studying cell wall architecture and the components like lignin, cellulose, and polysaccharides (Dokken et al., 2005).
IMGT®: Immunogenetics Information System
IMGT, the international ImMunoGeneTics information system, plays a crucial role in medical research, including studies related to autoimmune diseases, infectious diseases, AIDS, leukemias, lymphomas, and myelomas. It provides standardized data from genome, proteome, genetics, and 3D structures, supporting antibody engineering, diagnostics, and therapeutic approaches (Lefranc et al., 2004).
IMAS: ITER Integrated Modelling & Analysis Suite
The ITER Integrated Modelling & Analysis Suite (IMAS) supports plasma operation and research activities on the ITER tokamak experiment. It is a standardized, machine-generic data model representing simulated and experimental data, essential for plasma simulators workflows and integrated modelling (Imbeaux et al., 2015).
Applications in Sensor Management and Computer Use
IMT007's applications extend to sensor management in fields like Air Traffic Control and defense applications, as well as in understanding the intention to use computers, particularly focusing on intrinsic and extrinsic motivations (Friedman & Kastella, 1995); (Fagan et al., 2008).
properties
Product Name |
IMT007 |
|---|---|
Molecular Formula |
C10H13ClN4S |
Molecular Weight |
256.75 |
IUPAC Name |
5-(Piperazin-1-yl)isothiazolo[2,3-c]pyrimidin-8-ium chloride |
InChI |
InChI=1S/C10H13N4S.ClH/c1-6-15-14-8-12-10(7-9(1)14)13-4-2-11-3-5-13;/h1,6-8,11H,2-5H2;1H/q+1;/p-1 |
InChI Key |
JOYJFBXVLJTGRZ-UHFFFAOYSA-M |
SMILES |
[N+]1(SC=C2)=C2C=C(N3CCNCC3)N=C1.[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
IMT-007; IMT 007; IMT007 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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